Cas no 2167036-32-8 (5-(2-oxopropyl)aminopyridine-2-carbonitrile)

• Product Name: 5-(2-oxopropyl)aminopyridine-2-carbonitrile
• CAS No: 2167036-32-8
• MF: C₉H₉N₃O
• MW: 175.187261343002
• CID: 5990248
• PubChem ID: 165524920
• Update Time: 2025-05-20

5-(2-oxopropyl)aminopyridine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(2-oxopropyl)aminopyridine-2-carbonitrile
• EN300-1274190
• 2167036-32-8
• 5-[(2-oxopropyl)amino]pyridine-2-carbonitrile

• Inchi： 1S/C9H9N3O/c1-7(13)5-11-9-3-2-8(4-10)12-6-9/h2-3,6,11H,5H2,1H3
• InChI Key： IKSDWYAKENYGNK-UHFFFAOYSA-N
• SMILES： O=C(C)CNC1C=NC(C#N)=CC=1

Computed Properties

• Exact Mass: 175.074561919g/mol
• Monoisotopic Mass: 175.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 65.8Ų

Additional information on 5-(2-oxopropyl)aminopyridine-2-carbonitrile

5-(2-oxopropyl)aminopyridine-2-carbonitrile (CAS No. 2167036-32-8): A Versatile Chemical Intermediate for Pharmaceutical and Agrochemical Applications

5-(2-oxopropyl)aminopyridine-2-carbonitrile (CAS No. 2167036-32-8) is an important chemical intermediate with broad applications in pharmaceutical and agrochemical industries. This compound, characterized by its unique pyridine-carbonitrile structure, has gained significant attention in recent years due to its role in synthesizing various bioactive molecules. Researchers and manufacturers are increasingly interested in 5-(2-oxopropyl)aminopyridine-2-carbonitrile synthesis and its potential applications, making it a trending topic in specialty chemicals discussions.

The molecular structure of 5-(2-oxopropyl)aminopyridine-2-carbonitrile combines a pyridine ring with a carbonitrile group and an aminoketone side chain, creating multiple reactive sites for chemical transformations. This structural feature makes it particularly valuable for drug discovery and crop protection applications. Current market analysis shows growing demand for high-purity 5-(2-oxopropyl)aminopyridine-2-carbonitrile, driven by its use in developing novel pharmaceutical compounds and agrochemical formulations.

In pharmaceutical research, 5-(2-oxopropyl)aminopyridine-2-carbonitrile serves as a key building block for small molecule drug development. Its structural motifs are frequently found in compounds targeting neurological disorders and metabolic diseases. The compound's nitrogen-rich heterocyclic system contributes to improved pharmacokinetic properties in final drug molecules, addressing current challenges in drug bioavailability and blood-brain barrier penetration - two hot topics in modern medicinal chemistry.

The agrochemical industry utilizes 5-(2-oxopropyl)aminopyridine-2-carbonitrile in developing next-generation crop protection agents. Its chemical structure provides an excellent scaffold for creating compounds with enhanced pesticidal activity while maintaining environmental safety profiles. Recent studies focus on optimizing 5-(2-oxopropyl)aminopyridine-2-carbonitrile derivatives for improved pest resistance management, responding to growing concerns about sustainable agriculture practices worldwide.

Manufacturers specializing in fine chemical synthesis have developed advanced production methods for 5-(2-oxopropyl)aminopyridine-2-carbonitrile, focusing on yield optimization and purity enhancement. The compound's synthesis typically involves multi-step organic reactions with careful control of reaction conditions to ensure consistent quality. Quality control protocols for 5-(2-oxopropyl)aminopyridine-2-carbonitrile production include rigorous analytical testing to meet pharmaceutical and agrochemical industry standards.

From a regulatory perspective, 5-(2-oxopropyl)aminopyridine-2-carbonitrile complies with major chemical safety guidelines when handled properly. Material safety data sheets provide comprehensive information about proper storage conditions and handling procedures. The compound's stability profile makes it suitable for long-term storage under recommended conditions, an important consideration for industrial users.

Recent advancements in green chemistry have influenced the production processes for 5-(2-oxopropyl)aminopyridine-2-carbonitrile, with manufacturers exploring more sustainable synthetic routes. These developments align with the chemical industry's growing emphasis on environmentally friendly synthesis methods, reducing waste generation and energy consumption during production.

The global market for 5-(2-oxopropyl)aminopyridine-2-carbonitrile shows steady growth, particularly in regions with strong pharmaceutical and agrochemical sectors. Market analysts predict increasing demand for this specialty chemical intermediate as research into its applications expands. Current pricing trends reflect its value as a high-performance chemical building block with diverse industrial uses.

Future research directions for 5-(2-oxopropyl)aminopyridine-2-carbonitrile include exploring its potential in material science applications and developing more efficient synthetic methodologies. The compound's unique chemical properties make it a promising candidate for creating advanced functional materials, opening new opportunities beyond its traditional uses in life sciences.

For researchers and industry professionals seeking detailed technical information about 5-(2-oxopropyl)aminopyridine-2-carbonitrile, comprehensive analytical data including spectroscopic characterization and physicochemical properties are available from reputable chemical suppliers. These resources support proper identification and quality assessment of this valuable chemical intermediate.